Cas no 83054-59-5 (Benzenamine, 3-methoxy-4-[(4-methoxy-1-naphthalenyl)oxy]-)

• Product Name: Benzenamine, 3-methoxy-4-[(4-methoxy-1-naphthalenyl)oxy]-
• CAS No: 83054-59-5
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 678579
• PubChem ID: 13246004
• Update Time: 2025-04-19

Benzenamine, 3-methoxy-4-[(4-methoxy-1-naphthalenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methoxy-4-[(4-methoxy-1-naphthalenyl)oxy]-
• 3-methoxy-4-(4-methoxynaphthalen-1-yl)oxyaniline
• 3-methoxy-4-((4-methoxynaphthalen-1-yl)oxy)aniline
• DTXSID50531692
• 83054-59-5
• 3-Methoxy-4-[(4-methoxynaphthalen-1-yl)oxy]aniline

• Inchi： 1S/C18H17NO3/c1-20-15-9-10-16(14-6-4-3-5-13(14)15)22-17-8-7-12(19)11-18(17)21-2/h3-11H,19H2,1-2H3
• InChI Key： IMMZAYVMLJZCPF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)N)C1C=CC(=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 53.7Ų